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Introduction

Cobalt ammonium phosphate (NH4CoPOa4-H20) is an inorganic compound that has garnered
interest for its potential applications in various fields, including energy storage and catalysis.[1]
[2] The co-precipitation method offers a simple, rapid, and cost-effective route for the synthesis
of this material.[3] This technique involves the simultaneous precipitation of cobalt, ammonium,
and phosphate ions from an aqueous solution to form a solid. Key synthesis parameters such
as pH, temperature, and precursor concentrations can be meticulously controlled to tailor the
physicochemical properties of the final product, including its particle size, morphology, and
crystallinity.[1]

These application notes provide detailed protocols for the co-precipitation synthesis of cobalt
ammonium phosphate and summarize the key quantitative data from various studies to
facilitate reproducible research and development.

Physicochemical Properties

A summary of the key physicochemical properties of cobalt ammonium phosphate is presented
in the table below. This data is crucial for the characterization and potential application of the
synthesized material.
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Property Value

Chemical Formula NH4CoPOa4-H20 (Monohydrate)

NH4CoPOa4 (Anhydrous)

Molecular Weight 189.96 g/mol (Monohydrate)

171.943 g/mol (Anhydrous)

CAS Number 16827-96-6 (Monohydrate)

14590-13-7 (Anhydrous)

Appearance Red-violet powder (Hydrate)

Violet powder (Anhydrous)

Solubility Insoluble in water; Soluble in acids

Experimental Protocols

The following protocols provide detailed methodologies for the co-precipitation synthesis of
cobalt ammonium phosphate.

Protocol 1: General Co-precipitation Synthesis of Cobalt
Ammonium Phosphate Monohydrate

This protocol outlines the fundamental steps for synthesizing cobalt ammonium phosphate
monohydrate.

Materials:

e Soluble cobalt(ll) salt (e.g., cobalt chloride (CoClz:6H20), cobalt nitrate (Co(NO3)2:6H20),
cobalt sulfate (CoSOa4-7H20))

o Ammonium phosphate source (e.g., diammonium phosphate ((NH4)2HPOa4), ammonium
dihydrogen phosphate (NH4H2PO4))

e Deionized water
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o Ammonium hydroxide solution (for pH adjustment)
e Phosphoric acid (for pH adjustment, if necessary)
» Ethanol (for washing)

Equipment:

Beakers

Magnetic stirrer and stir bar

pH meter

Bichner funnel and filter paper

Drying oven
Procedure:
e Precursor Solution Preparation:
o Prepare an aqueous solution of a soluble cobalt(ll) salt.
o Prepare a separate aqueous solution of an ammonium phosphate source.
» Precipitation:

o With continuous stirring, slowly add the cobalt(ll) salt solution to the ammonium phosphate
solution. Alternatively, the two solutions can be added simultaneously to a reaction vessel
containing deionized water.

o Monitor the pH of the reaction mixture. Adjust the pH to the desired range (typically
between 4.6 and 5.9 for the monohydrate) by the dropwise addition of ammonium
hydroxide solution. The formation of a precipitate should be observed.[1]

e Aging:
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o Continue stirring the suspension for a predetermined period (e.g., 1-2 hours) to allow for
the growth and aging of the precipitate.[3]

e Washing and Filtration:
o Separate the precipitate from the solution by filtration using a Btichner funnel.

o Wash the precipitate several times with deionized water to remove any unreacted
precursors and byproducts.[1]

o Perform a final wash with ethanol.[3]
e Drying:

o Dry the collected precipitate in an oven at a suitable temperature (e.g., 60-80 °C) until a
constant weight is achieved.[1][3] The resulting product is cobalt ammonium phosphate
monohydrate.

Protocol 2: Synthesis of Different Hydration States

The hydration state of the final product can be influenced by the reaction temperature.[1]

e For Cobalt Ammonium Phosphate Hexahydrate (NHsCoPOa4-6H20): Conduct the
precipitation reaction at room temperature (approximately 20 °C).[1][4]

e For Cobalt Ammonium Phosphate Monohydrate (NHsCoPOa-H20): To favor the formation of
the monohydrate, perform the precipitation at an elevated temperature, in the range of 40-60
°C.[1][4]

Quantitative Data and Characterization

The following table summarizes key quantitative parameters and resulting material properties
from various studies on the synthesis of cobalt phosphate and related materials via co-
precipitation. Note that direct comparative studies for cobalt ammonium phosphate are not
readily available, and some data is for closely related cobalt phosphate compounds.
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Parameter

Value/Range

Resulting
Properties/Observations

For cobalt phosphate
nanoparticles, varying

precursor concentrations were

Precursor Concentration 0.1M-05M successfully used.[5][6] Lower
precursor concentrations can
lead to smaller nanoparticle
sizes.[7]

Optimal range for the

pH 46-5.9 precipitation of the
monohydrate form.[1]

Favors the formation of cobalt
ammonium phosphate

Temperature 20 °C (Room Temperature)
hexahydrate
(NH4CoPO4-6H20).[1][4]

Favors the formation of cobalt
ammonium phosphate
40 - 60 °C
monohydrate
(NH4CoPOa4-H20).[1][4]
] ) ] Typical morphology for co-
Platelike or anisotropic nano- o )
Morphology precipitated cobalt ammonium
rectangular
phosphate.[3][5]
Spherical nanoparticles of
) ) cobalt phosphate have been
Particle Size 30 -50 nm

synthesized using a reverse

micelle route.[8]

Electrochemical Properties

Specific Capacitance: ~1889
Fg—?

Reported for cobalt phosphate
nanoparticles, indicating
potential for supercapacitor

applications.[2][6]
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Caption: Experimental workflow for the co-precipitation synthesis of cobalt ammonium
phosphate.

Synthesis Parameters

m Aging Time Precursor Concentration

fat er1a1 ropertie,

Hydration State Crystallinity Particle Size & Morphology Electrochemical Performance

Click to download full resolution via product page

Caption: Influence of synthesis parameters on the final properties of cobalt ammonium
phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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